Cas no 2413899-70-2 (tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate)

Tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate is a specialized carbamate derivative with a cyclopropylmethyl and 3-hydroxyphenyl substituent. Its structural features, including the tert-butyl carbamate group and hydroxyl functionality, make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s stability and reactivity are enhanced by the steric protection of the tert-butyl group, while the hydroxyl group offers a site for further functionalization. Its cyclopropylmethyl moiety may contribute to unique conformational properties, potentially useful in drug design. This compound is particularly suited for applications requiring controlled release or selective modification, such as prodrug development or targeted molecular scaffolds.

tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate structure

2413899-70-2 structure

Product Name:tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate

CAS No:2413899-70-2

MF:C₁₆H₂₃NO₃

MW:277.358724832535

CID:5675084

PubChem ID:165770259

Update Time:2025-08-03

tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

- EN300-26665403
- 2413899-70-2
- tert-butyl N-(cyclopropylmethyl)-N-[(3-hydroxyphenyl)methyl]carbamate
- tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate
- Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(19)17(10-12-7-8-12)11-13-5-4-6-14(18)9-13/h4-6,9,12,18H,7-8,10-11H2,1-3H3
- InChI Key： JXJOYBKCGONVST-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N(CC1C=CC=C(C=1)O)CC1CC1)=O

Computed Properties

Exact Mass: 277.16779360g/mol
Monoisotopic Mass: 277.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 49.8Å²

tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26665403-1g	tert-butyl N-(cyclopropylmethyl)-N-[(3-hydroxyphenyl)methyl]carbamate	2413899-70-2		1g	$0.0	2023-09-12
Enamine	EN300-26665403-1.0g	tert-butyl N-(cyclopropylmethyl)-N-[(3-hydroxyphenyl)methyl]carbamate	2413899-70-2	95.0%	1.0g	$0.0	2025-03-20

tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate Related Literature

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Additional information on tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413899-70-2)

The compound tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate (CAS No. 2413899-70-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylmethyl group and a 3-hydroxyphenyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for carbamate derivatives like tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate has surged, driven by their applications in developing central nervous system (CNS) therapeutics. This compound's hydroxyphenyl group enhances its binding affinity to specific biological targets, making it a candidate for neuroprotective agents and anti-inflammatory drugs. Its tert-butyl moiety further improves stability, a critical factor in prodrug design and formulation optimization.

The synthesis of CAS No. 2413899-70-2 involves multi-step organic reactions, including N-alkylation and carbamate formation. Advanced techniques like HPLC purification and NMR characterization ensure high purity, meeting the stringent requirements of preclinical studies. As the pharmaceutical industry shifts toward personalized medicine, this compound's modular structure allows for structure-activity relationship (SAR) studies, enabling tailored modifications for specific therapeutic needs.

Environmental and regulatory considerations are also pivotal in the use of tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate. Its biodegradability and low toxicity profile align with the growing emphasis on green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and energy consumption during production, addressing concerns raised by environmental health and safety (EHS) guidelines.

From a commercial perspective, CAS No. 2413899-70-2 is gaining traction in contract research organizations (CROs) and custom synthesis markets. Its applications extend beyond pharmaceuticals to crop protection, where its cyclopropyl group contributes to pest resistance mechanisms. The compound's patent landscape and intellectual property (IP) potential are also under scrutiny, with several firms filing provisional claims for novel derivatives.

In conclusion, tert-butyl N-(cyclopropylmethyl)-N-(3-hydroxyphenyl)methylcarbamate represents a convergence of chemical innovation and therapeutic potential. Its role in advancing drug discovery and agrochemical development underscores its importance in modern science. As research progresses, this compound is poised to address unmet medical and agricultural challenges, solidifying its place in the fine chemicals market.